Cas no 933705-14-7 (3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 933705-14-7
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• MDL: MFCD16653391
• CID: 4720401
• PubChem ID: 45496749
• Update Time: 2025-11-06

3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine

• MDL： MFCD16653391
• Inchi： 1S/C8H13N3S/c1-6-10-11-8(12-6)7-3-2-4-9-5-7/h7,9H,2-5H2,1H3
• InChI Key： ADOWKTCTHGQHBM-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 66

Additional information on 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine

Comprehensive Overview of 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 933705-14-7)

3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 933705-14-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a 5-methyl-1,3,4-thiadiazole moiety, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate or building block in the synthesis of novel therapeutics. Its molecular structure offers opportunities for modifications, making it a valuable candidate for medicinal chemistry projects.

In recent years, the demand for heterocyclic compounds like 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine has surged, driven by advancements in small-molecule drug development. The compound's CAS No. 933705-14-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its thiadiazole component is known for exhibiting antimicrobial, antifungal, and anti-inflammatory properties, which aligns with current trends in infectious disease research and immunomodulation.

From a synthetic perspective, 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine can be prepared through multi-step organic reactions, often involving cyclization and functional group interconversion. The compound's physicochemical properties, such as solubility and stability, are critical for its utility in formulation development. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its chemical identity.

The growing interest in 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine is also linked to its potential role in central nervous system (CNS) drug discovery. The piperidine ring is a prevalent motif in neurologically active compounds, and its combination with a thiadiazole group may enhance blood-brain barrier permeability. This has sparked investigations into its applicability for neurodegenerative diseases and psychiatric disorders, topics highly searched in biomedical literature.

Another area of exploration is the compound's utility in agrochemical innovation. The 1,3,4-thiadiazole ring is known to contribute to pesticidal activity, making 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine a candidate for developing eco-friendly crop protection agents. With increasing global focus on sustainable agriculture, this application aligns with green chemistry principles and regulatory demands for low-toxicity formulations.

In conclusion, 3-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 933705-14-7) represents a multifaceted compound with broad potential across pharmaceutical and agrochemical sectors. Its structural versatility, coupled with emerging research trends, ensures its continued relevance in scientific innovation. As interest grows in targeted drug design and sustainable chemistry, this compound is poised to remain a key subject of academic and industrial research.